Cas no 1356663-81-4 (3,6-dichloro-N-2-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)ethylpyridine-2-carboxamide)

• Product Name: 3,6-dichloro-N-2-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)ethylpyridine-2-carboxamide
• CAS No: 1356663-81-4
• MF: C₁₁H₁₁Cl₂N₅OS
• MW: 332.208937883377
• CID: 5681272
• PubChem ID: 56801596
• Update Time: 2025-07-15

3,6-dichloro-N-2-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)ethylpyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1356663-81-4
• AKOS033062745
• Z1126995069
• 3,6-dichloro-N-[2-(4-methyl-5-sulfanylidene-1H-1,2,4-triazol-3-yl)ethyl]pyridine-2-carboxamide
• 3,6-dichloro-N-[2-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)ethyl]pyridine-2-carboxamide
• EN300-26602466
• 3,6-dichloro-N-2-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)ethylpyridine-2-carboxamide

• Inchi： 1S/C11H11Cl2N5OS/c1-18-8(16-17-11(18)20)4-5-14-10(19)9-6(12)2-3-7(13)15-9/h2-3H,4-5H2,1H3,(H,14,19)(H,17,20)
• InChI Key： FRXXEJYILXTXBO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=C1C(NCCC1=NNC(N1C)=S)=O)Cl

Computed Properties

• Exact Mass: 331.0061366g/mol
• Monoisotopic Mass: 331.0061366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 102Ų

Additional information on 3,6-dichloro-N-2-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)ethylpyridine-2-carboxamide

3,6-Dichloro-N-(2-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)ethyl)pyridine-2-carboxamide (CAS No. 1356663-81-4)

3,6-Dichloro-N-(2-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)ethyl)pyridine-2-carboxamide, also known by its CAS registry number CAS No. 1356663, is a complex organic compound with a unique structure that combines a pyridine ring, a triazole moiety, and various substituents. This compound has garnered attention in recent years due to its potential applications in the field of agrochemicals and pharmaceuticals. The molecule's structure is characterized by a pyridine ring substituted with two chlorine atoms at positions 3 and 6, a carboxamide group at position 2, and a triazole-containing ethyl group attached to the nitrogen atom of the carboxamide.

The triazole moiety in this compound is particularly interesting as it has been shown to exhibit significant biological activity in various assays. The presence of the sulfur atom in the triazole ring further enhances the compound's stability and reactivity. Recent studies have explored the potential of this compound as a fungicide due to its ability to inhibit fungal pathogens such as Botrytis cinerea and Alternaria solani. These findings suggest that CAS No. 1356663 could play a crucial role in protecting crops from fungal infections.

In addition to its fungicidal properties, this compound has also been investigated for its potential as an herbicide. Research indicates that it can effectively inhibit the growth of weeds such as Amaranthus retroflexus and Lambsquarters. The mechanism of action involves interference with essential biochemical pathways in plants, leading to growth arrest or cell death. These findings highlight the versatility of this compound in agricultural applications.

The synthesis of 3,6-dichloro-N-(2-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)ethyl)pyridine-2-carboxamide involves a multi-step process that includes nucleophilic substitution and condensation reactions. The use of microwave-assisted synthesis has been reported to significantly improve the reaction yield and purity of the final product. This approach not only enhances the efficiency of the synthesis but also reduces the environmental impact by minimizing waste generation.

The environmental fate and toxicity of this compound have also been studied extensively. Research indicates that it has a relatively low toxicity profile towards non-target organisms such as mammals and birds. However, its persistence in soil and water systems requires careful consideration when assessing its environmental impact. Studies are ongoing to evaluate its degradation pathways under various environmental conditions.

In conclusion, CAS No. 1356663, or 3,6-dichloro-N-(2-(4-methyl-5-sulfanyl-4H-1H-triazol-yl)ethyl)pyridine-carboxamide strong>, represents a promising candidate for use in agrochemicals due to its potent fungicidal and herbicidal activities. Its unique structure and favorable biological properties make it an attractive target for further research and development.